2,2-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide
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Description
2,2-Dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide, also known as 2,2-dimethyl-N-cyclopentyl-thiophen-2-ylmethylamide, is an organic compound belonging to the family of amides. It is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals. It has been widely used in the synthesis of various compounds, such as amides, esters, and peptides, due to its versatile reactivity. In addition, it has been used as a starting material for the synthesis of various biologically active compounds, such as antibiotics, anti-inflammatory agents, and antiviral agents.
Scientific Research Applications
Corrosion Inhibition
Thiophene derivatives find applications in industrial chemistry as corrosion inhibitors . Their ability to protect metal surfaces from corrosion makes them valuable in various sectors, including materials science and engineering.
Organic Semiconductors
Molecules containing the thiophene ring system play a crucial role in the development of organic semiconductors . These materials are essential for electronic devices such as organic field-effect transistors (OFETs) and organic light-emitting diodes (OLEDs).
Pharmacological Properties
Thiophene-based compounds exhibit diverse pharmacological properties:
- Anticancer : Some thiophene derivatives show promise as potential anticancer agents .
- Anti-inflammatory : Others possess anti-inflammatory properties, which could be relevant for drug development .
- Antimicrobial : Thiophenes have demonstrated antimicrobial activity .
- Antihypertensive and Anti-atherosclerotic : Certain thiophene-containing molecules exhibit antihypertensive and anti-atherosclerotic effects .
Biologically Active Compounds
Researchers have explored the synthesis of thiophene derivatives through various methods, including condensation reactions such as Gewald, Paal–Knorr, Fiesselmann, and Hinsberg synthesis . These efforts have led to the discovery of biologically active compounds based on the thiophene scaffold.
Specific Examples
Two notable examples of thiophene-containing drugs:
- Articaine : Features a 2,3,4-trisubstituted thiophene structure and is used as a voltage-gated sodium channel blocker and dental anesthetic in Europe .
Chemical Structure
The compound 2,2-dimethyl-N-{[1-(thiophen-2-yl)cyclopentyl]methyl}propanamide has the following chemical structure: .
properties
IUPAC Name |
2,2-dimethyl-N-[(1-thiophen-2-ylcyclopentyl)methyl]propanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23NOS/c1-14(2,3)13(17)16-11-15(8-4-5-9-15)12-7-6-10-18-12/h6-7,10H,4-5,8-9,11H2,1-3H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LUMJJWDIVUZOOV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)NCC1(CCCC1)C2=CC=CS2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23NOS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(thiophen-2-yl)cyclopentyl)methyl)pivalamide |
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